Cas no 1119-16-0 (4-methylpentanal)

• Product name: 4-methylpentanal
• CAS No: 1119-16-0
• MF: C₆H₁₂O
• MW: 100.15888
• MDL: MFCD00871507
• CID: 156010
• PubChem ID: 129

4-methylpentanal Chemical and Physical Properties

Names and Identifiers

• Pentanal, 4-methyl-
• 4-methylvaleraldehyde
• 4-Methylpentanal
• EINECS 214-273-0
• i-butylmethylketone
• isobutylmethylketone
• isocaproaldehyde
• isohexanal
• isovaleric aldehyde
• Pentanal,4-methyl
• Valeraldehyde,4-methyl
• gamma-Methylvaleraldehyde
• 4-methylpentanal

• MDL： MFCD00871507
• Inchi： InChI=1S/C6H12O/c1-6(2)4-3-5-7/h5-6H,3-4H2,1-2H3
• InChI Key： JGEGJYXHCFUMJF-UHFFFAOYSA-N
• SMILES： CC(C)CCC=O

Computed Properties

• Exact Mass: 100.08900
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 7
• Rotatable Bond Count: 3
• Complexity: 48.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 1.3
• Tautomer Count: 2

Experimental Properties

• Density: 0.799±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: -72.5°C (estimate)
• Boiling Point: 128-135 ºC
• Flash Point: 17.8±5.4 ºC,
• Refractive Index: 1.4076 (estimate)
• Solubility: Slightly soluble (3.5 g/l) (25 º C),
• PSA: 17.07000
• LogP: 1.62150

4-methylpentanal Security Information

4-methylpentanal Customs Data

• HS CODE：2912190090
• Customs Data：

  China Customs Code:

  2912190090

  Overview:

  HS: 2912190090. Other acyclic aldehydes(No other oxygen-containing groups). VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:nothing. MFN tariff:5.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Appearance of tetraformaldehyde

  Summary:

  2912190090 acyclic aldehydes without other oxygen function.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Aldehydes